Cas no 23363-88-4 (4-Acetamidocyclohexanol)

• Product Name: 4-Acetamidocyclohexanol
• CAS No: 23363-88-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD06797038
• CID: 52294
• PubChem ID: 87563055
• Update Time: 2025-05-20

4-Acetamidocyclohexanol Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxycyclohexyl)acetamide
• 4-Acetamidocyclohexanol (cis- and trans- mixture)
• 4-Acetamidocyclohexanol
• trans-4-Acetamidocyclohexanol
• 4-Acetamidocyclohaxanol
• 4-ACETAMIDOCYCLOHEXANOL (CIS+TRANS)
• 4-AcetaMidocyclohexanol&4-ACETAMIDOCYCLOHEXANOL,CIS-AND TRANS-MIXTURE
• 4-ACETYLAMINOCYCLOHEXANONOL
• cis-4-acetaminocyclohexanol
• N-(4-hydroxycyclohexyl)-(CA INDEX)
• N-(4-Hydroxycyclohexyl)acetamid
• P-Acetaminocyclohexanol
• trans (4-hydroxy-cyclohexyl)-acetamide
• trans-N-acetyl-4-hydroxycyclohexylamine
• NSC 130812
• N-(Trans-4-hydroxycyclohexyl)acetamide
• Acetamide, N-(4-hydroxycyclohexyl)-
• HWAFCRWGGRVEQL-ZKCHVHJHSA-N
• N-(4-Hydroxycyclohexyl)acetamide(cis- and trans- mixture)
• Acetamide, N-(trans-4-hydroxycyclohexyl)-
• N-(4-Hydroxycyclohexyl)acetamide, AldrichCPR
• NSC150046
• trans-N-(4-Hydroxycyclohexyl)acetamide
• EINECS 245-613-6
• HWAFCRWGGRVEQL-OCAPTIKFSA-N
• MFCD06797038
• D76040
• SCHEMBL18175826
• DTXSID20946032
• NSC-130812
• AKOS024258158
• NSC130812
• N-(cis-4-Hydroxycyclohexyl)acetamide
• N-(4-Hydroxycyclohexyl)acetamide, trans
• CS-0116732
• AKOS005068325
• NS00049880
• BS-23870
• CS-0099870
• 23363-88-4
• SCHEMBL49325
• N-(4-Hydroxycyclohexyl)acetamide, cis
• Acetamide, N-(4-hydroxycyclohexyl)-, cis-
• FT-0604943
• FT-0652517
• F6546-1582
• AKOS027320972
• rel-N-((1r,4r)-4-Hydroxycyclohexyl)acetamide
• MFCD00051422
• A816690
• 27489-60-7
• AC9234
• N-(4-Hydroxycyclohexyl)ethanimidic acid
• HWAFCRWGGRVEQL-UHFFFAOYSA-N
• AS-19466
• A1162
• EINECS 248-491-2
• NSC 150046
• SY019656
• ACETAMIDE,N-(TRANS-4-HYDROXYCYCLOHEXYL)-
• DTXSID701282648
• NSC-150046
• SB83836
• YAA36388
• 27489-61-8
• 4-(4-MORPHOLINYL)-PICOLINICACID
• CBA48960
• Acetamide, N-(4-hydroxycyclohexyl)-, trans-
• SCHEMBL942932
• SCHEMBL942931
• SCHEMBL8749702
• trans-N-(4-Hydroxycyclohexyl)-acetamide;trans-N-Acetyl-4-hydroxycyclohexylamine
• N-(cis-4-Hydroxycyclohexyl)acetamide; Acetamide, N-(cis-4-hydroxycyclohexyl)-; Acetamide, N-(4-hydroxycyclohexyl)-, cis- (8CI); N-(cis-4-Hydroxycyclohexyl)acetamide; cis-4-Acetamidocyclohexanol
• DB-032298

• MDL： MFCD06797038
• Inchi： 1S/C8H15NO2/c1-6(10)9-7-2-4-8(11)5-3-7/h7-8,11H,2-5H2,1H3,(H,9,10)
• InChI Key： HWAFCRWGGRVEQL-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(C)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.1±0.1 g/cm3
• Melting Point: 162°C(lit.)
• Boiling Point: 357.2±31.0 °C at 760 mmHg
• Flash Point: 169.8±24.8 °C
• Refractive Index: 1.491
• PSA: 49.33000
• LogP: 0.81690
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-Acetamidocyclohexanol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazard Category Code： 22
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Acetamidocyclohexanol

Introduction to 4-Acetamidocyclohexanol (CAS No: 23363-88-4)

4-Acetamidocyclohexanol, identified by its Chemical Abstracts Service (CAS) number 23363-88-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a cyclohexane ring substituted with an acetamide group at the 4-position, which imparts unique reactivity and functionality suitable for further chemical manipulation.

The synthesis of 4-Acetamidocyclohexanol typically involves the reaction of cyclohexanone with ammonia or an amine source, followed by acetylation to introduce the acetamide moiety. This process highlights the compound's importance as a precursor in the synthesis of more complex molecules. The presence of both hydroxyl and amide functional groups makes it a valuable intermediate for constructing pharmacophores that are critical in drug design.

In recent years, 4-Acetamidocyclohexanol has been explored for its potential in the development of novel therapeutic agents. Its structural motif is reminiscent of several biologically active compounds, suggesting that it may serve as a scaffold for drug discovery. For instance, modifications to the cyclohexane ring or the acetamide group could lead to derivatives with enhanced binding affinity to biological targets. This adaptability underscores its significance in medicinal chemistry.

One of the most compelling aspects of 4-Acetamidocyclohexanol is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug therapy, and compounds like 4-Acetamidocyclohexanol provide a foundation for designing molecules that can modulate enzymatic activity. Recent studies have demonstrated that derivatives of this compound can interact with various enzymes, potentially leading to treatments for metabolic disorders, inflammatory diseases, and even certain types of cancer. The hydroxyl group at the 1-position and the amide group at the 4-position offer multiple sites for functionalization, enabling researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has shown particular interest in 4-Acetamidocyclohexanol due to its potential as a building block for more sophisticated drugs. By leveraging its structural features, chemists can develop libraries of compounds for high-throughput screening (HTS) to identify lead candidates. This approach has been instrumental in accelerating drug discovery pipelines. Moreover, the compound's compatibility with various synthetic methodologies makes it a preferred choice for medicinal chemists seeking efficient routes to complex molecules.

From a chemical biology perspective, 4-Acetamidocyclohexanol offers insights into how structural features influence biological activity. Its bicyclic nature provides steric constraints that can be exploited to optimize interactions with biological targets. Additionally, the presence of both polar functional groups enhances solubility in aqueous environments, which is crucial for oral and injectable formulations. These attributes make it an attractive candidate for further investigation.

Recent advancements in computational chemistry have further highlighted the promise of 4-Acetamidocyclohexanol as a pharmacophore. Molecular modeling studies suggest that modifications to its structure could enhance binding affinity to specific proteins or receptors. These simulations provide a rational framework for designing derivatives with improved pharmacological profiles. By integrating experimental data with computational predictions, researchers can streamline the drug discovery process and reduce time-to-market for new therapies.

The versatility of 4-Acetamidocyclohexanol extends beyond enzyme inhibition; it also shows promise in other therapeutic areas such as anti-inflammatory and neuroprotective agents. For example, derivatives of this compound have been investigated for their ability to modulate inflammatory pathways by interacting with cytokine receptors or signaling molecules. Such interactions could lead to novel treatments for chronic inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

In conclusion, 4-Acetamidocyclohexanol (CAS No: 23363-88-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in drug discovery and development.